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Compound of Interest

Compound Name: Pep2m

Cat. No.: B612428 Get Quote

Essential Safety and Handling Guide for Pep2m
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Pep2m. The following guidelines are intended to

ensure the safe handling, storage, and disposal of this peptide.

Product Information
Identifier Value

Product Name Pep2m

Synonyms GluR2m

CAS Number 243843-42-7

Molecular Formula C49H92N18O13S

Molecular Weight 1173.4 g/mol

Sequence H-Lys-Arg-Met-Lys-Val-Ala-Lys-Asn-Ala-Gln-OH

Hazard Identification
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According to available Safety Data Sheets (SDS) for Pep2m and its modified forms

(myristoylated Pep2m), the substance is not classified as hazardous.[1][2] However, as with all

laboratory chemicals, it should be handled with care, and appropriate safety precautions should

be taken. The toxicological properties of this substance have not been fully investigated.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment is required when handling Pep2m in both

lyophilized and solution forms.[3][4]

Protection Type Specific Recommendations

Eye Protection
Safety goggles should be worn to protect

against accidental splashes.

Hand Protection

Nitrile gloves are recommended for their

chemical resistance.[3][5][6] Gloves should be

inspected before use and changed immediately

if contaminated.

Body Protection
A standard laboratory coat should be worn to

protect skin and clothing.

Handling and Storage
Proper handling and storage are essential to maintain the integrity and stability of Pep2m.

Procedure Guideline

Handling

Avoid inhalation of the lyophilized powder by

handling it in a well-ventilated area or a fume

hood. Avoid direct contact with skin and eyes.

Storage (Lyophilized) Store desiccated at -20°C for long-term stability.

Storage (In Solution)

Long-term storage in solution is not

recommended. If necessary, prepare aliquots to

avoid repeated freeze-thaw cycles and store at

-20°C for short-term use (up to one month).
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Accidental Exposure and First Aid
In case of accidental exposure, follow these first-aid measures:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact
Wash off with soap and plenty of water. Remove

contaminated clothing.

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.

Disposal Plan
Pep2m waste should be disposed of as chemical waste in accordance with institutional and

local regulations.[4][7][8]
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Waste Type Disposal Procedure

Solid Waste

Collect unused lyophilized Pep2m and

contaminated consumables (e.g., weigh boats,

pipette tips) in a designated, sealed, and clearly

labeled chemical waste container.

Liquid Waste

Collect solutions containing Pep2m in a

separate, sealed, and clearly labeled chemical

waste container. Do not pour down the drain.[4]

[7][8]

Sharps

Needles, syringes, and other contaminated

sharps should be disposed of in a designated

sharps container.[9]

Experimental Protocol: Intracellular Infusion of
Pep2m in Cultured Hippocampal Neurons
The following is a generalized protocol for the intracellular infusion of Pep2m into cultured

hippocampal neurons to study its effects on AMPA receptor-mediated synaptic transmission.

Objective: To introduce Pep2m into a neuron to inhibit the interaction between the GluA2

subunit of AMPA receptors and the N-ethylmaleimide-sensitive fusion protein (NSF).

Materials:

Cultured hippocampal neurons

Pep2m solution (dissolved in an appropriate intracellular solution)

Patch-clamp setup with recording micropipettes

Intracellular solution (e.g., K-gluconate based)

Procedure:
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Prepare a stock solution of Pep2m in the desired intracellular solution at the final working

concentration.

Prepare patch-clamp micropipettes and backfill with the Pep2m-containing intracellular

solution.

Establish a whole-cell patch-clamp recording from a cultured hippocampal neuron.

Allow the Pep2m to diffuse from the micropipette into the neuron for a designated period

before starting experimental recordings.

Record AMPA receptor-mediated miniature excitatory postsynaptic currents (mEPSCs) or

evoked synaptic currents.

Analyze the frequency and amplitude of the recorded currents to determine the effect of

Pep2m.

Visualizations
Signaling Pathway of Pep2m Action

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b612428?utm_src=pdf-body
https://www.benchchem.com/product/b612428?utm_src=pdf-body
https://www.benchchem.com/product/b612428?utm_src=pdf-body
https://www.benchchem.com/product/b612428?utm_src=pdf-body
https://www.benchchem.com/product/b612428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pep2m Signaling Pathway
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Caption: Pep2m inhibits the NSF-GluA2 interaction, leading to AMPA receptor internalization

and reduced synaptic transmission.

Experimental Workflow for Pep2m Infusion
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Experimental Workflow for Pep2m Infusion
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Caption: Workflow for intracellular infusion of Pep2m and subsequent electrophysiological

recording and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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